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Compound of Interest

Compound Name: Perfluorotripentylamine

Cat. No.: B1203272

In-Depth Technical Guide to
Perfluorotripentylamine

For Researchers, Scientists, and Drug Development Professionals

Core Molecular and Physical Properties

Perfluorotripentylamine, a fully fluorinated tertiary amine, is a synthetic compound with a
unigue combination of physical and chemical properties stemming from the replacement of all
hydrogen atoms with fluorine. This high degree of fluorination imparts exceptional thermal
stability, chemical inertness, and a distinct hydrophobic and lipophobic character.

Chemical Identity

e Molecular Formula: C1sF33N[1][2][3][4]

Alternative Formula: N(CsF11)3[1]

Molecular Weight: 821.11 g/mol [1][4]

IUPAC Name: 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-N,N-bis(1,1,2,2,3,3,4,4,5,5,5-
undecafluoropentyl)pentan-1-amine[2][5]

CAS Number: 338-84-1[2][4][5][6]
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e Synonyms: Perfluorotriamylamine, Tris(undecafluoropentyl)amine,
Tris(perfluoropentyl)amine, Fluorinert FC-70[1][4][5][7]

Physicochemical Data

The following table summarizes the key quantitative data for perfluorotripentylamine,
providing a clear reference for its physical characteristics.

Property Value Reference
Appearance Colorless liquid [5]
Density 1.94 g/cm3 [5]
Boiling Point 215 °C [5]
Melting Point -25°C [6]
Refractive Index (n_D) 1.303 [5]
Solubility in Water <5 ppm [5]

Synthesis of Perfluorotripentylamine

The primary industrial method for the synthesis of perfluorotripentylamine is through the
electrochemical fluorination (ECF) of its hydrocarbon analog, tri-n-pentylamine. This process,
often referred to as the Simons process, involves the electrolysis of a solution of the amine in
anhydrous hydrogen fluoride.

Overall Reaction

The overall chemical transformation can be represented as follows:

N(CH2CH2CH2CH2CHs)3 + 33 HF —» N(CF2CF2CF2CF2CFs3)s + 33 Hz[5]

Experimental Protocol: Electrochemical Fluorination

While specific industrial protocols are often proprietary, the following provides a detailed,
generalized methodology for the electrochemical fluorination of a trialkylamine like tri-n-
pentylamine, based on established principles of the Simons process.
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Materials and Equipment:

A Simons electrochemical fluorination cell (typically made of nickel or a nickel alloy)
» Nickel electrodes (anode and cathode packs)

o Power supply for electrolysis

e A cooling system to maintain the cell temperature

¢ A system for handling and neutralizing anhydrous hydrogen fluoride (HF)

e Scrubbers for off-gases (Hz)

e Tri-n-pentylamine

e Anhydrous hydrogen fluoride (aHF)

 Purification apparatus (distillation columns)

Procedure:

o Cell Preparation: The electrochemical cell is thoroughly cleaned and dried to remove any
moisture, which can be detrimental to the process. The nickel electrode packs are installed.

» Electrolyte Preparation: Anhydrous hydrogen fluoride is condensed into the cooled cell. Tri-n-
pentylamine is then carefully introduced to the aHF to create the electrolyte solution, typically
at a concentration of 5-10% by weight.

o Electrolysis:
o The cell is maintained at a low temperature, typically between 0 and 25 °C.

o A constant voltage (usually 5-6 V) is applied across the electrodes. The current density will
vary depending on the specific setup.

o During electrolysis, the organic substrate is fluorinated at the anode, while hydrogen gas is
evolved at the cathode. The process is highly exothermic and requires efficient cooling to
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control the temperature.

o Product Collection: The fluorinated products, being denser than the electrolyte, collect at the
bottom of the cell and can be drained off periodically. The off-gases, primarily hydrogen and
some volatile fluorocarbons, are passed through a condenser to recover any entrained
product and then through scrubbers to neutralize any HF before being safely vented.

 Purification: The crude perfluorotripentylamine is washed with a dilute base (e.g.,
potassium hydroxide solution) to remove residual HF, followed by washing with water. The
product is then dried and purified by fractional distillation to separate it from partially
fluorinated byproducts and isomers.

Applications in Research and Drug Development

The inert nature and unique physical properties of perfluorotripentylamine make it a valuable
tool in various scientific and research contexts.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the workflow for the application of perfluorocarbons, such as
perfluorotripentylamine, in the development of targeted drug delivery systems and for in vivo
imaging.
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Caption: Workflow for Perfluorocarbon-Based Theranostics.

Key Application Areas

Drug Delivery Vehicles: Due to their biocompatibility and ability to form stable
nanoemulsions, perfluorocarbons are explored as carriers for hydrophobic drugs. These
nanoemulsions can be functionalized with targeting ligands to facilitate site-specific drug
delivery.

Molecular Imaging: The presence of a large number of fluorine atoms makes
perfluorotripentylamine an excellent contrast agent for 1°F Magnetic Resonance Imaging
(MRI). The lack of a natural fluorine background in biological tissues allows for highly specific
and quantitative imaging.
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¢ Inert Reaction Media: Its high thermal stability and lack of reactivity make it a suitable solvent
for reactions involving aggressive reagents or sensitive substrates where a non-participating
medium is crucial.

o Cryopreservation: The low freezing point and ability to dissolve gases have led to research
into its use as a component in cryopreservation solutions to improve cell viability.

Logical Relationships of Properties

The following diagram illustrates the logical relationship between the fundamental molecular
structure of perfluorotripentylamine and its resulting properties and applications.
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Caption: Structure-Property-Application Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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